Cas no 2680704-01-0 (tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate
• CAS No: 2680704-01-0
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5632221
• PubChem ID: 165928139
• Update Time: 2025-07-18

tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate
• EN300-28287713
• 2680704-01-0

• Inchi： 1S/C15H20N4O2/c1-15(2,3)21-14(20)18-13-10(8-16)7-11-9-19(4)6-5-12(11)17-13/h7H,5-6,9H2,1-4H3,(H,17,18,20)
• InChI Key： BHKBYDOEMGPXOV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=CC2=C(CCN(C)C2)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.2Ų

Additional information on tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate (CAS: 2680704-01-0)

The compound tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate (CAS: 2680704-01-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various kinases and other enzymes involved in disease pathways. The structural features of tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate, including the tetrahydro-1,6-naphthyridine core and the tert-butyl carbamate group, contribute to its unique binding properties and selectivity. Researchers have successfully utilized this compound in the development of potent inhibitors for diseases such as cancer, inflammatory disorders, and neurodegenerative conditions.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate exhibit high affinity and specificity for certain tyrosine kinases, making them promising candidates for targeted cancer therapies. The study employed molecular docking and in vitro assays to validate the compound's inhibitory effects on tumor cell proliferation.

In addition to its kinase inhibitory properties, this compound has also been explored for its potential in modulating other biological targets. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate derivatives can act as allosteric modulators of G-protein-coupled receptors (GPCRs), offering new avenues for the treatment of neurological disorders. The researchers utilized a combination of computational modeling and functional assays to elucidate the compound's mechanism of action.

The synthesis of tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate has also been optimized in recent studies to improve yield and scalability. A team of chemists from a leading pharmaceutical company developed a novel catalytic method that significantly reduces the number of steps required for its production, as detailed in a recent issue of Organic Process Research & Development. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Looking ahead, the potential applications of tert-butyl N-(3-cyano-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)carbamate in drug discovery are vast. Ongoing research is focused on exploring its utility in combination therapies, as well as its role in addressing drug resistance mechanisms in various diseases. The compound's versatility and promising preclinical data underscore its importance as a valuable tool in the development of next-generation therapeutics.